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Compound of Interest

Compound Name: Diphenoxymethane

Cat. No.: B1218671

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the available information for
diphenoxymethane, with a primary focus on its Chemical Abstracts Service (CAS) number
and the assessment of its safety profile. Due to the limited availability of a comprehensive,
publicly accessible Safety Data Sheet (SDS) for diphenoxymethane (CAS: 4442-41-5), this
document emphasizes the standard experimental protocols that would be employed to
evaluate its toxicity and hazard potential. The guide is intended to inform researchers,
scientists, and drug development professionals on the known properties of
diphenoxymethane and the established methodologies for determining the safety of such a
chemical compound.

Chemical Identification

Diphenoxymethane is an organic compound with the chemical formula C13H120:. It is also
known by several synonyms, which are listed in the table below for comprehensive
identification.
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Identifier Value

Chemical Name Diphenoxymethane
CAS Number 4442-41-5
Molecular Formula C13H1202
Molecular Weight 200.23 g/mol

Benzene, 1,1'-[methylenebis(oxy)]bis-; Methane,
Synonyms diphenoxy-; Formaldehyde diphenyl acetal;
Methylene glycol diphenyl ether

Physical and Chemical Properties

The known physical and chemical properties of diphenoxymethane are summarized in the
following table. This data is essential for its proper handling and use in experimental settings.

Property Value

Appearance Colorless to light yellow clear liquid
Melting Point 35-36 °C

Boiling Point 164-165 °C at 13 Torr

Density 1.11 g/cm3

Flash Point 15°C

Refractive Index 1.564

Safety and Hazard Information

A comprehensive Safety Data Sheet (SDS) for diphenoxymethane (CAS: 4442-41-5) is not
readily available in the public domain. Therefore, a definitive GHS classification and a complete
set of hazard and precautionary statements cannot be provided at this time. In the absence of
specific toxicity data, it is prudent to handle diphenoxymethane with a high degree of caution,
treating it as a potentially hazardous substance. The following subsections outline the standard

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1218671?utm_src=pdf-body
https://www.benchchem.com/product/b1218671?utm_src=pdf-body
https://www.benchchem.com/product/b1218671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

experimental protocols used to determine the safety profile of a chemical, which would be
applicable to diphenoxymethane.

General Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a chemical with
unknown toxicity, such as diphenoxymethane, in a laboratory setting.

Receiving and Unpacking
- Verify chemical identity
- Inspect for damage

nitial Placement

Proper Storage
- Store in a cool, dry, well-ventilated area
- Away from incompatible materials

or Experimental Use

Handling and Use
- Use in a fume hood
- Wear appropriate PPE (gloves, goggles, lab coat)

Ini Case of Accident
v

Spill and Emergency Procedures
- Evacuate the area
- Use appropriate spill kit
- Notify safety officer
l
1
Cleanup

v 4

Waste Disposal
- Collect in a designated, labeled container
- Dispose of according to institutional and local regulations

After Use
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Caption: A logical workflow for the safe handling of chemicals with unknown toxicity.

Experimental Protocols for Safety Assessment

The following tables summarize the methodologies of standardized OECD and EPA test
guidelines for acute toxicity and irritation studies. These protocols are the basis for generating
the data required for GHS classification and the preparation of a comprehensive SDS.

Acute Toxicity Studies
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Test Guideline

Methodology

OECD 401: Acute Oral Toxicity

The test substance is administered orally by
gavage in graduated doses to several groups of
experimental animals (typically rodents), with
one dose per group. Observations of effects and
mortalities are recorded. At the conclusion of the
test, surviving animals are euthanized and
necropsied.[1][2][3][4]

OECD 402: Acute Dermal Toxicity

The test substance is applied to the skin of an
experimental animal in a single dose. The
degree of toxicity is observed and recorded at
specified intervals. This method provides
information on health hazards likely to arise

from short-term dermal exposure.[5][6][7][8][9]

OECD 403: Acute Inhalation Toxicity

The test substance (as a gas, vapor, or aerosol)
is administered by inhalation to experimental
animals for a defined period. The study provides
information on health hazards likely to arise
from short-term exposure via inhalation.[10][11]
[12][13][14]

EPA OPPTS 870.1100: Acute Oral Toxicity

This guideline is harmonized with OECD
guidelines and provides a method for
determining the acute oral toxicity of a
substance. It includes procedures for a primary
test and a limit test.[15][16][17][18]

EPA OPPTS 870.1200: Acute Dermal Toxicity

This guideline is intended to meet the testing
requirements for determining the adverse
effects of a substance following a single dermal
application.[19][20][21][22]

EPA OPPTS 870.1300: Acute Inhalation Toxicity

This guideline provides a method for assessing
the acute toxicity of a substance when
administered by inhalation.[23][24][25][26][27]
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Irritation and Corrosivity Studies

Test Guideline Methodology

The test substance is applied in a single dose to
the skin of an experimental animal. The degree
OECD 404: Acute Dermal Irritation/Corrosion of irritation or corrosion is observed and scored
at specified intervals to evaluate the reversibility
or irreversibility of the effects.[28][29][30][31][32]

The test substance is applied in a single dose to
one eye of an experimental animal, with the
o ] untreated eye serving as a control. The degree
OECD 405: Acute Eye Irritation/Corrosion o o
of eye irritation or corrosion is evaluated by
scoring lesions of the conjunctiva, cornea, and

iris at specific intervals.[33][34][35][36][37]

This guideline details the procedure for applying
o a test substance to the eye of an animal to
EPA OPPTS 870.2400: Acute Eye Irritation ) ) o
determine the potential for eye irritation.[38][39]

[40][41]

This guideline provides a method for assessing
o the potential of a substance to cause reversible
EPA OPPTS 870.2500: Acute Dermal Irritation i )
inflammatory changes to the skin.[42][43][44]

[45][46]

Conclusion

While the basic chemical and physical properties of diphenoxymethane (CAS: 4442-41-5) are
known, a comprehensive and publicly available safety profile is currently lacking. Researchers,
scientists, and drug development professionals should handle this compound with caution,
adhering to standard laboratory safety protocols for chemicals with unknown toxicity. The
experimental protocols outlined in this guide, as established by the OECD and EPA, represent
the standard methodologies that would be used to fully characterize the toxicological properties
of diphenoxymethane. It is recommended that a comprehensive safety assessment, following
these or equivalent guidelines, be conducted before this compound is used in any large-scale
or advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

[https://www.benchchem.com/product/b1218671#cas-number-and-safety-information-for-
diphenoxymethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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